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Compound of Interest

Compound Name:
(3-

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-
Chloropropyl)diethoxymethylsilane (CAS No. 13501-76-3), a versatile organosilane

compound. It details the molecule's structure, physicochemical properties, a common synthesis

protocol, and its significant applications across various industries, including its role as a crucial

chemical intermediate and coupling agent.

Molecular Structure and Physicochemical
Properties
(3-Chloropropyl)diethoxymethylsilane is a bifunctional organosilane featuring a hydrolyzable

diethoxy-methylsilyl group and a reactive chloropropyl group. The central silicon atom is

bonded to a methyl group, two ethoxy groups, and the eponymous 3-chloropropyl chain. This

unique structure allows it to act as a molecular bridge between inorganic substrates and

organic polymers. The ethoxy groups can hydrolyze to form silanol groups, which can then

condense with hydroxyl groups on inorganic surfaces, while the chloro- functional group can

participate in a variety of organic reactions.

The key physicochemical properties of (3-Chloropropyl)diethoxymethylsilane are

summarized in the table below for easy reference.
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Property Value

CAS Number 13501-76-3

Molecular Formula C₈H₁₉ClO₂Si[1][2][3][4] or C₉H₂₁ClO₂Si[5]

IUPAC Name 3-chloropropyl-diethoxy-methylsilane[1]

Molecular Weight 210.77 g/mol [1][2][3][4]

Appearance Colorless transparent liquid[2]

Density 0.9744 g/cm³ at 20 °C[2]

Boiling Point 81-83 °C at 8 Torr[2][3]

Flash Point 79.6 ± 12.0 °C[2]

Refractive Index 1.423[2][3]

SMILES CCO--INVALID-LINK--(CCCCl)OCC[1]

InChIKey
KEZMLECYELSZDC-UHFFFAOYSA-N[1][2][3]

[4]

Note: There is a discrepancy in the molecular formula reported in one source. The formula

C₈H₁₉ClO₂Si is consistent with the provided IUPAC name and molecular weight.

Synthesis Pathway: Hydrosilylation
The primary industrial synthesis route for (3-Chloropropyl)diethoxymethylsilane is the

hydrosilylation reaction. This process involves the addition of a silicon-hydride bond across an

alkene double bond. Specifically, Diethoxymethylsilane is reacted with Allyl Chloride in the

presence of a platinum-based catalyst, such as Karstedt's catalyst or Speier's catalyst. This

reaction is highly efficient and provides good selectivity for the terminal (anti-Markovnikov)

addition product.
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Diethoxymethylsilane
(CH₃)(CH₃CH₂O)₂SiH

(3-Chloropropyl)diethoxymethylsilane
(CH₃)(CH₃CH₂O)₂Si(CH₂)₃Cl

Hydrosilylation

Allyl Chloride
(CH₂=CHCH₂Cl)

Platinum Catalyst
(e.g., Karstedt's)

Click to download full resolution via product page

Synthesis of (3-Chloropropyl)diethoxymethylsilane via Hydrosilylation.

Experimental Protocols
Generalized Protocol for the Synthesis of (3-
Chloropropyl)diethoxymethylsilane
This protocol describes a general procedure for the platinum-catalyzed hydrosilylation of allyl

chloride. Researchers should adapt this procedure based on available equipment and specific

reaction scale.

A. Materials and Equipment:

Reactants: Diethoxymethylsilane (high purity), Allyl Chloride (stabilized, high purity).

Catalyst: Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex) or a solution of

hexachloroplatinic acid (H₂PtCl₆) in isopropanol.

Solvent (Optional): Anhydrous toluene or xylene.
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Equipment: A three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic

stirrer with hotplate, nitrogen/argon inlet, thermometer, and a distillation apparatus for

purification.

B. Experimental Procedure:

Reaction Setup: Assemble the reaction flask with the condenser, dropping funnel, and

nitrogen inlet. Ensure all glassware is oven-dried and the system is inerted by purging with

dry nitrogen or argon.

Charging the Reactor: Charge the flask with Diethoxymethylsilane and, if used, the

anhydrous solvent. Begin stirring.

Catalyst Addition: Add the platinum catalyst to the stirred silane solution. Typically, platinum

is used at a concentration of 5-20 ppm relative to the reactants.

Initiating the Reaction: Gently heat the mixture to 50-60 °C.

Substrate Addition: Add the Allyl Chloride dropwise from the dropping funnel to the heated

reaction mixture. The reaction is exothermic; control the addition rate to maintain the reaction

temperature between 60-90 °C.

Reaction Monitoring: After the addition is complete, maintain the temperature and continue

stirring for 2-4 hours. The reaction progress can be monitored by Gas Chromatography (GC)

to observe the consumption of reactants.

Work-up and Purification:

Cool the reaction mixture to room temperature.

If necessary, the catalyst can be deactivated or removed using activated carbon or specific

scavengers.

The crude product is purified by fractional distillation under reduced pressure to remove

unreacted starting materials and any side products, yielding pure (3-
Chloropropyl)diethoxymethylsilane.
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C. Safety Precautions:

Organosilanes and allyl chloride are flammable and toxic. Handle all chemicals in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

The hydrosilylation reaction can be highly exothermic. Ensure proper temperature control to

prevent runaway reactions.

Key Applications in Research and Industry
The dual functionality of (3-Chloropropyl)diethoxymethylsilane makes it a valuable

compound in numerous applications.

Silane Coupling Agent: Its most prominent role is as a coupling agent to promote adhesion

between inorganic materials (like glass, metals, and silica) and organic polymers.[5] This

enhances the compatibility and durability of coatings, adhesives, and sealants.[5]

Chemical Intermediate: It serves as a critical building block in the synthesis of more complex

organosilanes and specialty chemicals.[5] The chloropropyl group can be substituted by

various nucleophiles (e.g., amines, thiols) to create a wide range of functionalized silanes for

applications in pharmaceuticals and agrochemicals.[5]

Surface Modification: The compound is used to modify the surfaces of substrates, altering

their properties such as hydrophobicity or hydrophilicity.[5]

Polymer and Materials Science: In the plastics industry, it is used as an additive to improve

material properties. For instance, it can restrain the migration of additives in PVC and

enhance the climate adaptability and resilience of polyurethane foams.[6][7] It also helps to

boost the strength of polyurethane elastomers and improve the characteristics of vulcanized

rubber.[6]

Conclusion
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(3-Chloropropyl)diethoxymethylsilane is a high-value chemical with a unique molecular

architecture that enables a broad spectrum of applications. Its function as a bridge between

inorganic and organic materials makes it indispensable as a coupling agent and surface

modifier. Furthermore, its utility as a synthetic intermediate provides a platform for the

development of novel materials and molecules. The robust synthesis via hydrosilylation

ensures its availability for both industrial-scale production and advanced research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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